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Compound of Interest

Compound Name: 2,7-Dimethyloct-6-en-3-ol

Cat. No.: B15474264

A comprehensive guide to the sensory properties of various dimethyloctenol isomers, offering a
comparative analysis for researchers, scientists, and professionals in drug development. This
document presents quantitative data, detailed experimental methodologies, and visual
representations of experimental workflows.

Sensory Property Comparison of Dimethyloctenol
Isomers

The sensory characteristics of chemical compounds, particularly isomers, can vary significantly,
influencing their application in fragrances, foods, and pharmaceuticals. Dimethyloctenol and its
isomers are of particular interest due to their diverse and pleasant olfactory profiles. This guide
provides a comparative overview of the sensory properties of several key dimethyloctenol
isomers.

Quantitative Sensory Data

The following table summarizes the known odor thresholds and sensory descriptors for various
dimethyloctenol isomers. It is important to note that comprehensive, directly comparative
studies on a wide range of these isomers are limited in publicly available literature. The data
presented here is compiled from various sources.
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Isomer Name

Chemical Structure

Sensory
Odor Threshold .
Descriptors

(S)-(+)-Linalool

3,7-Dimethylocta-1,6-
dien-3-ol

Sweet, floral,

7.4 ppb[1][2] petitgrain-like[1][2]

3,7-Dimethylocta-1,6-

Woody, lavender-

R)-(-)-Linalool 0.8 ppb[1][2
R0) dien-3-ol PrbL2] like[1][2]

] 3,7-Dimethyloct-6-en- N ) ]
(+)-Citronellol Lol Not specified Citrus-like[3]

-0

] 3,7-Dimethyloct-6-en- - Fresh, floral, clean

(-)-Citronellol Not specified
1-ol rose[3]
) 3,7-Dimethyloctan-3- N Sweet, floral (lilac),

Tetrahydrolinalool Not specified

ol

herbal, woody[4][5]

Experimental Protocols

The sensory analysis of fragrance and flavor compounds is a meticulous process that relies on

standardized methodologies to ensure objective and reproducible results. The primary

technique used for determining the sensory properties of volatile compounds like

dimethyloctenol isomers is Gas Chromatography-Olfactometry (GC-O).

Gas Chromatography-Olfactometry (GC-O)

GC-0 combines the separation power of gas chromatography with the sensitivity of the human

nose as a detector. This technique allows for the identification of individual odor-active

compounds in a complex mixture and the characterization of their specific sensory attributes.

1. Sample Preparation:

o The dimethyloctenol isomers are diluted in an appropriate solvent (e.g., ethanol or diethyl

ether) to a concentration suitable for GC analysis. A series of dilutions may be prepared to

determine the odor threshold.

2. Gas Chromatographic Separation:
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An aliquot of the diluted sample is injected into the gas chromatograph.

The GC is equipped with a capillary column appropriate for the separation of volatile
terpenoids (e.g., a non-polar or medium-polarity column).

The oven temperature is programmed to ramp up, allowing for the separation of the isomers
based on their boiling points and interactions with the stationary phase.

. Olfactometric Detection:

At the end of the GC column, the effluent is split into two streams. One stream is directed to
a conventional detector (e.g., Flame lonization Detector - FID or Mass Spectrometer - MS)
for chemical identification and quantification.

The other stream is directed to a sniffing port, where a trained sensory panelist inhales the
effluent and describes the perceived odor and its intensity.

The panelists are trained to use a standardized vocabulary of odor descriptors.
. Data Analysis:

The retention time of each odor event is matched with the corresponding peak on the
chromatogram from the conventional detector to identify the responsible compound.

Odor intensity is often rated on a numerical scale.

The odor threshold is determined by analyzing a series of dilutions and identifying the lowest
concentration at which the odor can be reliably detected.

Visualizations

To further elucidate the experimental workflow, the following diagrams are provided.
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Caption: Workflow for the sensory evaluation of dimethyloctenol isomers.
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Caption: Relationship between isomers and their sensory properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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